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Compound of Interest

Compound Name: 2-Oxobutanoate

Cat. No.: B1229078 Get Quote

For researchers, scientists, and drug development professionals, the safe and effective

handling of chemical reagents is paramount. This guide provides essential, immediate safety

and logistical information for the use of 2-Oxobutanoate, also known as α-Ketobutyric acid, a

key intermediate in the metabolism of amino acids.[1][2] Adherence to these procedural

guidelines is critical for ensuring laboratory safety and experimental integrity.

Personal Protective Equipment (PPE)
A thorough risk assessment should precede the handling of 2-Oxobutanoate. The following

personal protective equipment is mandatory to minimize exposure and ensure safety.

Table 1: Recommended Personal Protective Equipment (PPE) for Handling 2-Oxobutanoate
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Protection Type Recommended Equipment
Specifications and
Rationale

Eye and Face Protection
Safety goggles with side-

shields or a face shield

Essential for protecting against

splashes and aerosols that can

cause serious eye irritation.[3]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile or Neoprene)

Provides a barrier against skin

contact, which can cause

irritation.[3] Gloves should be

inspected before use and

disposed of properly after

handling.

Body Protection
Laboratory coat or impervious

clothing

Protects skin and personal

clothing from contamination.[3]

Respiratory Protection
Use in a well-ventilated area or

under a chemical fume hood

Avoid inhalation of dust,

vapors, or mists.[3] If

ventilation is inadequate, a

suitable respirator should be

worn.

Quantitative Data and Physical Properties
Understanding the physicochemical properties of 2-Oxobutanoate is crucial for its safe

handling and use in experimental settings.

Table 2: Physicochemical and Safety Data for 2-Oxobutanoate

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Enzymatic_Assays_Involving_2_Methyl_4_oxobutanoic_Acid.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Enzymatic_Assays_Involving_2_Methyl_4_oxobutanoic_Acid.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Enzymatic_Assays_Involving_2_Methyl_4_oxobutanoic_Acid.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Enzymatic_Assays_Involving_2_Methyl_4_oxobutanoic_Acid.pdf
https://www.benchchem.com/product/b1229078?utm_src=pdf-body
https://www.benchchem.com/product/b1229078?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1229078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₄H₆O₃ [3]

Molecular Weight 102.09 g/mol [3]

Appearance
Colorless hygroscopic paste or

solid
[4]

Melting Point 30-34 °C [3][5]

Boiling Point 84 °C at 20 mmHg [3][5]

Flash Point 81.67 °C (179 °F) [5][6]

Solubility Soluble in water and alcohol [4]

pKa 2.5 (at 25 °C) [5]

Hazards
Causes skin and serious eye

irritation
[3]

Experimental Protocols
The following is a detailed methodology for a spectrophotometric assay that can be adapted for

2-Oxobutanoate, which is a substrate for enzymes like Pyruvate Oxidase.

Protocol: Enzymatic Assay of Pyruvate Oxidase Activity with 2-Oxobutanoate

This protocol is based on the peroxidative coupling of 4-aminoantipyrine, leading to a colored

product that can be measured spectrophotometrically. The enzymatic reaction with 2-
Oxobutanoate will produce hydrogen peroxide (H₂O₂), which is used in a subsequent reaction

to generate a quantifiable color change.

Materials:

Potassium phosphate buffer (50 mM, pH 5.7)

4-aminoantipyrine

N-Ethyl-N-(2-hydroxy-3-sulfopropyl)-m-toluidine (EHSPT)
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Thiamine pyrophosphate (TPP)

Flavin adenine dinucleotide (FAD)

Magnesium sulfate (MgSO₄)

Horseradish peroxidase (HRP)

2-Oxobutanoate solution (substrate)

Pyruvate Oxidase enzyme solution

Spectrophotometer and cuvettes

Procedure:

Prepare the Working Reagent: In a light-protected container, mix the potassium phosphate

buffer, 4-aminoantipyrine, EHSPT, TPP, FAD, MgSO₄, and HRP solutions.

Reaction Setup: In a cuvette, add 2.9 mL of the working reagent and 0.1 mL of the 2-
Oxobutanoate substrate solution.

Equilibration: Incubate the cuvette at 37°C for 5 minutes to allow the temperature to

equilibrate.

Initiate Reaction: Add 0.1 mL of the Pyruvate Oxidase enzyme solution to the cuvette and

mix gently.

Measurement: Immediately place the cuvette in the spectrophotometer and record the

increase in absorbance at 550 nm for 5 minutes.

Blank Measurement: Prepare a blank reaction by adding 0.1 mL of the enzyme diluent (50

mM potassium phosphate buffer, pH 5.7) instead of the enzyme solution to the reaction

mixture.

Procedural Workflow and Disposal Plan
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The following diagrams illustrate the procedural workflow for safely handling 2-Oxobutanoate
in a laboratory setting and its involvement in a key metabolic pathway.

Figure 1: Procedural Workflow for Handling 2-Oxobutanoate
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Caption: Procedural workflow for handling 2-Oxobutanoate.

Figure 2: Threonine and 2-Oxobutanoate Degradation Pathway
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Caption: Threonine and 2-Oxobutanoate degradation pathway.

Operational and Disposal Plan
Handling and Storage:

Avoid contact with skin, eyes, and clothing.[3]

Handle in a well-ventilated area to prevent the formation of dust and aerosols.[3]

Keep containers tightly closed in a dry, cool, and well-ventilated place.[7]

Store away from incompatible materials such as strong oxidizing agents.[8]

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]

Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15

minutes while removing contaminated clothing and shoes. Get medical aid if irritation

develops and persists.[3]

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical aid.

Ingestion: If swallowed, do NOT induce vomiting. Never give anything by mouth to an

unconscious person. Rinse mouth with water. Call a physician or poison control center

immediately.[3]

Spill and Leak Procedures:

Ensure adequate ventilation and wear appropriate PPE.

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth), and place it in a

suitable container for disposal.[3]
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Avoid generating dust.

Prevent the spill from entering drains or waterways.[3]

Disposal Plan:

Disposal of 2-Oxobutanoate and any contaminated materials must be conducted in

accordance with all applicable federal, state, and local regulations.[3]

Contaminated packaging should also be disposed of as hazardous waste.

Do not dispose of it down the drain. Waste should be collected in a properly labeled, sealed

container and handled by a licensed waste disposal company.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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